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Compound of Interest

Compound Name: Fullerene-C60

Cat. No.: B1176888

The fundamental differences between C60 and C70 arise from their distinct molecular
structures. C60 is a highly symmetric, spherical molecule, while the addition of 10 carbon
atoms gives C70 an elongated, ellipsoidal shape with lower symmetry.[2][4][6] This structural
variance directly influences their physical and chemical behaviors.

C60 consists of 60 carbon atoms forming a truncated icosahedron composed of 12 pentagons
and 20 hexagons.[4][7] In contrast, C70 is composed of 70 carbon atoms arranged into 12
pentagons and 25 hexagons.[2][5] The higher symmetry of C60 contributes to its greater
stability compared to the less symmetric C70.[4] Solutions of pure C60 exhibit a deep purple or
violet color, whereas C70 solutions are reddish-brown.[8]

Fullerene-C70

Shape: Ellipsoidal
(Rugby Ball)

Symmetry: Lower (D5h)
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Fig. 1: Core structural differences between C60 and C70 fullerenes.

Table 1: Comparison of Structural and Physical Properties

Property Fullerene-C60 Fullerene-C70
Number of Carbon Atoms 60[4] 70[4]
Molecular Weight 720.6 g/mol [9] 840.8 g/mol
Spherical (Truncated Ellipsoidal (Rugby ball-like)[4]
Shape/Geometry
Icosahedron)[2][4] [5]
Pentagonal Rings 12[7] 12[5]
Hexagonal Rings 20[7] 25[5]
Symmetry Group Icosahedral (In)[10][11] D5h[6][11]
~0.71 nm x ~0.79 nm
Diameter ~0.7 nm[2][4]
(elongated)[2]
Color in Solution Purple / Violet[8] Reddish-Brown[8]

Electronic and Optical Properties

The differences in symmetry and structure between C60 and C70 lead to distinct electronic and
optical properties. Both molecules are excellent electron acceptors, a property that makes them
valuable as n-type materials in applications like organic photovoltaics.[2] However, C70
generally exhibits a higher electron affinity than C60, making it more reactive in certain
chemical reactions.[4]

The high symmetry of C60 results in many dipole-forbidden electronic transitions at low
excitation energies, making its spectra unique.[11][12] In contrast, the lower symmetry of C70
allows for more electronic transitions in the low-energy region.[11][12] A key practical
consequence is that C70 absorbs light over a broader spectrum, particularly in the visible
range, which can lead to higher efficiencies in solar energy and photodetector applications.[2]

[4]

Table 2: Comparison of Electronic and Optical Properties
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Property Fullerene-C60 Fullerene-C70
Electron Affinity 2.6 - 2.8 eV[10] Higher than C60[4]
Reactivity Less reactive, more stable[4] More reactive[4]

] Strong UV absorption, distinct Broader absorption, stronger in
Absorption Spectrum

peaks[2][4] the visible range[2][4]
o Classic electron acceptor in Higher efficiency in solar cells
Key Application Feature )
OPVs[2] due to broader absorption[2]

Solubility in Organic Solvents

Pristine fullerenes are hydrophobic and insoluble in water but show solubility in various organic
solvents.[2][13] Their poor solubility can be a limiting factor in research and applications.[14]
Generally, both are soluble in aromatic solvents like toluene and o-xylene, and in carbon
disulfide (CS2).[2][15]

Interestingly, the solubility of C60 can show anomalous temperature dependence, with a
maximum solubility observed around 0 °C in toluene and carbon disulfide, and around 30 °C in
0-xylene.[15][16] In contrast, C70's solubility behaves more conventionally, increasing with
temperature in these solvents.[16]

Table 3: Solubility in Common Organic Solvents at Room Temperature

Solvent C60 Solubility (mg/mL) C70 Solubility (mg/mL)
Toluene ~2.8[15][16] ~1.3[15][16]
0-Xylene ~5.2[15][16] ~3.6[15][16]
Carbon Disulfide (CS2) ~7.9[15][16] ~9.0[15][16]

Comparative Biomedical Potential

In the biomedical field, the unique properties of fullerenes are actively being explored for drug
delivery, antioxidant therapies, and photodynamic therapy (PDT).[13][17]
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Antioxidant Activity: Both fullerenes are potent radical scavengers due to their high electron
affinity, making them effective antioxidants.[2][17] C60, in particular, has been widely studied
for its ability to neutralize free radicals and reduce oxidative stress.[17][18]

Photodynamic Therapy (PDT): In PDT, a photosensitizer generates reactive oxygen species
(ROS) upon light exposure to kill cancer cells.[13] Due to its superior light absorption over a
broader spectrum, C70 is often considered a more efficient photosensitizer than C60 for PDT
applications.[2][4]

Drug Delivery: Functionalized fullerenes can be made water-soluble and used to carry drugs
across cell membranes.[2][19] The larger surface area of C70 could potentially allow for
different drug loading capacities or surface modifications compared to C60.

Toxicity: The toxicity of fullerenes is a complex and debated topic, often dependent on factors
like derivatization, aggregation state, and solvent purity.[20] Studies on orally administered
C60 dissolved in olive oil have shown a lack of acute toxicity in rats.[20] Similarly, a mixture
of C60 and C70 in olive oil showed no genotoxic activity in mice under specific experimental
conditions.[21] However, pristine fullerenes are hydrophobic, and their interaction with
biological systems requires careful functionalization to improve biocompatibility.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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